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Compound of Interest

Compound Name: Benzene, (2-butenyloxy)-

Cat. No.: B081109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of crotyl

phenyl ether in common solvents. Due to the limited availability of direct experimental data for

this specific compound, this guide leverages established principles of physical organic

chemistry, data from analogous compounds, and validated predictive models to offer reliable

estimations and detailed experimental protocols for in-house validation.

Executive Summary
Crotyl phenyl ether, an aromatic ether, is anticipated to exhibit good solubility in a range of non-

polar and moderately polar organic solvents, with limited solubility in highly polar solvents like

water. Its stability is influenced by factors such as pH, temperature, and light exposure. The

ether linkage is susceptible to cleavage under strong acidic conditions, and the allyl moiety can

undergo thermal or acid-catalyzed rearrangement. This document provides estimated solubility

data, detailed protocols for experimental determination of solubility and stability, and visual

workflows to guide laboratory investigations.

Physicochemical Properties of Crotyl Phenyl Ether
While experimental data is scarce, the fundamental physicochemical properties of crotyl phenyl

ether can be estimated based on its structure.
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Property Estimated Value/Characteristic

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~210-220 °C (estimated)

LogP (Octanol-Water) ~3.2 (estimated)

Solubility Profile
The solubility of crotyl phenyl ether is dictated by the "like dissolves like" principle. The

presence of the phenyl group and the four-carbon crotyl chain imparts significant non-polar

character, while the ether oxygen provides a site for weak hydrogen bonding.

Estimated Solubility in Common Solvents
The following table summarizes the estimated solubility of crotyl phenyl ether at ambient

temperature (20-25 °C). These values are qualitative and should be confirmed experimentally.
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Solvent Solvent Type Estimated Solubility

Water Highly Polar Protic Insoluble (<0.1 g/L)[1][2]

Methanol Polar Protic Sparingly Soluble

Ethanol Polar Protic Soluble

Acetone Polar Aprotic Soluble

Acetonitrile Polar Aprotic Soluble

Dichloromethane Non-polar Very Soluble

Chloroform Non-polar Very Soluble

Toluene Non-polar Very Soluble

Hexane Non-polar Very Soluble

Diethyl Ether Non-polar Very Soluble

Tetrahydrofuran (THF) Polar Aprotic Very Soluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Soluble

Stability Profile
The stability of crotyl phenyl ether is a critical consideration for its handling, storage, and

application. The primary degradation pathways are expected to be acid-catalyzed hydrolysis

and Claisen rearrangement.

pH Stability
Acidic Conditions (pH < 4): Crotyl phenyl ether is susceptible to acid-catalyzed cleavage of

the ether bond, particularly at elevated temperatures.[3][4][5][6] This reaction typically

requires strong acids like HI or HBr.[6] The protonation of the ether oxygen makes it a better

leaving group, followed by nucleophilic attack.

Neutral Conditions (pH 6-8): The compound is expected to be relatively stable under neutral

pH conditions at ambient temperature.
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Basic Conditions (pH > 9): Ethers are generally stable to bases, so significant degradation is

not expected under basic conditions, unless strong bases at high temperatures are used

which can promote elimination reactions.[3]

Thermal Stability and Claisen Rearrangement
As an allyl phenyl ether derivative, crotyl phenyl ether can undergo a thermal[7][7]-sigmatropic

rearrangement known as the Claisen rearrangement.[8][9][10] This intramolecular reaction

typically occurs at elevated temperatures (e.g., >200 °C) and results in the formation of o-

crotylphenol.[8] The presence of ortho substituents on the phenyl ring can influence the

reaction and may lead to the formation of the para-substituted product.

Photostability
Aromatic compounds can be susceptible to photodegradation. It is advisable to store crotyl

phenyl ether in amber vials or protected from direct light to minimize the potential for light-

induced degradation.

Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the solubility and stability of crotyl phenyl ether.

Protocol for Solubility Determination (Shake-Flask
Method)
This protocol is based on the well-established shake-flask method for determining the solubility

of a substance in a given solvent.

5.1.1 Materials and Equipment

Crotyl phenyl ether (high purity)

Selected solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps (e.g., 20 mL)
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Orbital shaker or magnetic stirrer with temperature control

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

5.1.2 Experimental Procedure

Preparation of Saturated Solution:

1. Add an excess amount of crotyl phenyl ether to a vial containing a known volume (e.g., 10

mL) of the selected solvent. An excess is confirmed by the presence of undissolved liquid

(e.g., a separate phase or droplets) after equilibration.

2. Seal the vials tightly to prevent solvent evaporation.

3. Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature

(e.g., 25 °C).

4. Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The required time should be determined in preliminary experiments.

Sample Analysis:

1. After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow for

phase separation.

2. Carefully withdraw an aliquot of the supernatant (the solvent saturated with crotyl phenyl

ether) using a syringe.

3. Filter the aliquot through a syringe filter into a clean vial to remove any undissolved solute.
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4. Dilute the filtered sample with the same solvent to a concentration within the calibration

range of the analytical method.

5. Analyze the diluted sample using a validated HPLC or GC method to determine the

concentration of crotyl phenyl ether.

Quantification:

1. Prepare a series of calibration standards of crotyl phenyl ether in the chosen solvent.

2. Generate a calibration curve by plotting the analytical response versus the concentration

of the standards.

3. Use the calibration curve to determine the concentration of crotyl phenyl ether in the

diluted sample.

4. Calculate the solubility by taking into account the dilution factor.

Protocol for Stability Assessment (Accelerated Stability
Study)
This protocol outlines an accelerated stability study to evaluate the stability of crotyl phenyl

ether under various stress conditions.

5.2.1 Materials and Equipment

Crotyl phenyl ether (high purity)

Buffers of different pH values (e.g., pH 4, 7, and 9)

Stability chambers with temperature and humidity control

Photostability chamber

Analytical instrumentation (HPLC or GC) for purity and degradant analysis.

5.2.2 Experimental Procedure
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Sample Preparation:

1. Prepare solutions of crotyl phenyl ether in the selected solvents or buffered aqueous

solutions at a known concentration.

2. Dispense the solutions into amber and clear glass vials.

Storage Conditions:

1. Thermal Stability: Store the vials at elevated temperatures (e.g., 40 °C, 60 °C) and a

controlled humidity (e.g., 75% RH).[11][12][13][14]

2. pH Stability: Store the buffered solutions at different temperatures.

3. Photostability: Expose the clear vials to a light source as per ICH Q1B guidelines. Keep a

set of amber vials as dark controls.

Time Points:

1. Pull samples at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks for an accelerated

study).[11]

Analysis:

1. At each time point, analyze the samples for:

Appearance: Visual inspection for color change or precipitate formation.

Assay: Quantification of the remaining crotyl phenyl ether.

Related Substances: Detection and quantification of any degradation products.

2. A stability-indicating analytical method (e.g., HPLC with gradient elution) should be

developed and validated to separate the parent compound from any potential degradants.

Data Evaluation:

1. Plot the concentration of crotyl phenyl ether versus time for each condition.
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2. Determine the degradation rate and identify the major degradation products.

Visualizations
Experimental Workflow for Solubility Determination
Caption: Workflow for determining the solubility of crotyl phenyl ether.

Logical Flow for Stability Assessment
Caption: Logical flow for the accelerated stability testing of crotyl phenyl ether.

Conclusion
This technical guide provides a foundational understanding of the solubility and stability of

crotyl phenyl ether based on established chemical principles and data from analogous

structures. The provided experimental protocols offer a robust framework for researchers to

determine these critical parameters with high accuracy. The successful execution of these

protocols will enable a comprehensive characterization of crotyl phenyl ether, facilitating its

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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